molecular formula C11H13BrO2 B581617 Methyl 3-bromo-2,6-dimethylphenylacetate CAS No. 1230845-96-1

Methyl 3-bromo-2,6-dimethylphenylacetate

Cat. No.: B581617
CAS No.: 1230845-96-1
M. Wt: 257.127
InChI Key: QIQVOZXOCSKHPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-bromo-2,6-dimethylphenylacetate, also known as this compound, is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.127. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1230845-96-1

Molecular Formula

C11H13BrO2

Molecular Weight

257.127

IUPAC Name

methyl 2-(3-bromo-2,6-dimethylphenyl)acetate

InChI

InChI=1S/C11H13BrO2/c1-7-4-5-10(12)8(2)9(7)6-11(13)14-3/h4-5H,6H2,1-3H3

InChI Key

QIQVOZXOCSKHPK-UHFFFAOYSA-N

SMILES

CC1=C(C(=C(C=C1)Br)C)CC(=O)OC

Synonyms

Benzeneacetic acid, 3-broMo-2,6-diMethyl-, Methyl ester

Origin of Product

United States

Synthesis routes and methods

Procedure details

At about 15° C., a solution of 3.67 kg [23 mol] of bromine in 91 of glacial acetic acid is added dropwise to a solution of 3.175 kg [17.82 mol] of methyl 2,6-dimethylphenylacetate in 18 l of glacial acetic acid. The mixture is then stirred at 15° C. for another 2.5 hours, in order to warm to room temperature and stirred at room temperature for 48 hours. The reaction mixture is poured into 170 l of ice-water and extracted twice with in each case 60 l of methylene chloride. After removal of the solvent, 4 kg of a residue remain which, according to GC/MS, comprise 81.2% of methyl 3-bromo-2,6-dimethylphenylacetate (70.9% of theory),
Quantity
3.67 kg
Type
reactant
Reaction Step One
Quantity
3.175 kg
Type
reactant
Reaction Step One
Quantity
18 L
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
170 L
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.